Cas no 80180-69-4 (3'-Thymidylic acid,mono(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester (9CI))

80180-69-4 structure
Product name:3'-Thymidylic acid,mono(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester (9CI)
3'-Thymidylic acid,mono(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3'-Thymidylic acid,mono(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester (9CI)
- [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl (4-methyl-2-oxochromen-7-yl) hydrogen phosphate
- 4-methylumbelliferyl thymidine 3'-phosphate
- 3'-Thymidylic acid, mono(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester
- 4-Methylumbelliferyl 3-thymidylate
- Tum-3-P
- 80180-70-7
- 4-Methylumbelliferyl thymidine 5'-phosphate
- 5'-Thymidylic acid, mono(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester
- 1-(2-Deoxy-5-O-{hydroxy[(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]phosphoryl}pentofuranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one
- DTXSID601001077
- 80180-69-4
- 4MUpT
- 4-Mut-5-P
- Ammonium 4-methylumbelliferyl 5'-thymidylate
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- Inchi: InChI=1S/C20H21N2O10P/c1-10-5-18(24)31-15-6-12(3-4-13(10)15)32-33(27,28)29-9-16-14(23)7-17(30-16)22-8-11(2)19(25)21-20(22)26/h3-6,8,14,16-17,23H,7,9H2,1-2H3,(H,27,28)(H,21,25,26)/t14-,16+,17+/m0/s1
- InChI Key: GOWFYSOFDDXKLK-USXIJHARSA-N
- SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OP(=O)(O)OCC3C(CC(O3)N4C=C(C(=O)NC4=O)C)O
Computed Properties
- Exact Mass: 480.093
- Monoisotopic Mass: 480.093
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 949
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 161Ų
- XLogP3: -0.3
Experimental Properties
- Density: 1.542
- Refractive Index: 1.616
3'-Thymidylic acid,mono(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester (9CI) Related Literature
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Abril C. Castro,Thomas Johnson,Jesus M. Ugalde,Yan-bo Wu,José M. Mercero,Thomas Heine,Kelling J. Donald Phys. Chem. Chem. Phys., 2012,14, 14764-14768
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Jyh-Herng Ruei,Patteti Venukumar,Arun B. Ingle,Kwok-Kong Tony Mong Chem. Commun., 2015,51, 5394-5397
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4. Calcium sulfate hemihydrate whisker reinforced polyvinyl alcohol with improved shape memory effect†Wenpeng Zhao,Chuanhui Gao,Hongfei Sang,Jun Xu,Chuanxing Wang,Yumin Wu RSC Adv., 2016,6, 52982-52986
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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